Cas no 136818-95-6 (2-(Piperazin-1-ylcarbonyl)-1H-indole)

2-(Piperazin-1-ylcarbonyl)-1H-indole is a heterocyclic compound featuring an indole core linked to a piperazine moiety via a carbonyl group. This structural motif imparts versatility in medicinal chemistry, particularly as a scaffold for designing biologically active molecules. The piperazine ring enhances solubility and bioavailability, while the indole core offers opportunities for further functionalization. The compound is of interest in pharmaceutical research due to its potential as an intermediate in synthesizing receptor-targeting agents, including serotonin and dopamine modulators. Its well-defined synthetic route and stability under standard conditions make it a practical choice for exploratory drug development.
2-(Piperazin-1-ylcarbonyl)-1H-indole structure
136818-95-6 structure
Product Name:2-(Piperazin-1-ylcarbonyl)-1H-indole
CAS No:136818-95-6
MF:C13H15N3O
MW:229.277702569962
MDL:MFCD00227076
CID:1071819
PubChem ID:921599
Update Time:2025-06-07

2-(Piperazin-1-ylcarbonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 2-(Piperazin-1-ylcarbonyl)-1H-indole
    • 1H-indol-2-yl-1-piperazinyl-Methanone
    • 2-(piperazine-1-carbonyl)-1H-indole
    • ALBB-016237
    • BDBM50133002
    • SCHEMBL2679610
    • 2-[(Piperazin-1-yl)carbonyl]-1H-indole
    • DTXSID30358889
    • piperazoylindole
    • 1H-indol-2-yl(piperazin-1-yl)methanone
    • FIVCRRVYLAXYFC-UHFFFAOYSA-N
    • STL484224
    • Piperazine, 1-(1H-indol-2-ylcarbonyl)-
    • G65335
    • NS-02944
    • (1H-indol-2-yl)(piperazin-1-yl)methanone
    • EN300-145488
    • CHEMBL129660
    • AKOS000210389
    • SR-01000388990
    • Oprea1_711133
    • CS-0270305
    • MFCD00227076
    • (1H-Indol-2-yl)-piperazin-1-yl-methanone
    • DB-063173
    • 136818-95-6
    • SR-01000388990-1
    • MDL： MFCD00227076
    • Inchi： 1S/C13H15N3O/c17-13(16-7-5-14-6-8-16)12-9-10-3-1-2-4-11(10)15-12/h1-4,9,14-15H,5-8H2
    • InChI Key： FIVCRRVYLAXYFC-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC2C=CC=CC=2N1)N1CCNCC1

Computed Properties

  • Exact Mass: 229.12200
  • Monoisotopic Mass: 229.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • PSA: 48.13000
  • LogP: 1.48000

2-(Piperazin-1-ylcarbonyl)-1H-indole Security Information

  • HazardClass：IRRITANT

2-(Piperazin-1-ylcarbonyl)-1H-indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Piperazin-1-ylcarbonyl)-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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2-(piperazin-1-ylcarbonyl)-1H-indole
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Alichem
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TRC
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 $ 50.00 2022-06-07
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B449890-5mg
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5mg
 $ 65.00 2022-06-07
TRC
B449890-25mg
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Chemenu
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abcr
AB409732-500 mg
2-(Piperazin-1-ylcarbonyl)-1H-indole
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500MG
 €254.60 2023-02-03
abcr
AB409732-1 g
2-(Piperazin-1-ylcarbonyl)-1H-indole
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1g
 €322.50 2023-04-24
abcr
AB409732-5 g
2-(Piperazin-1-ylcarbonyl)-1H-indole
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5g
 €907.00 2023-04-24
Matrix Scientific
065466-500mg
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